Cas no 159903-53-4 (Samaderine Y)
Samaderine Y structure
Product Name:Samaderine Y
CAS No:159903-53-4
MF:C20H26O7
MW:378.416246891022
CID:196901
Update Time:2024-03-01
Samaderine Y Chemical and Physical Properties
Names and Identifiers
-
- Picras-3-ene-2,16-dione,13,20-epoxy-1,11,12-trihydroxy-, (1b,11b,12a)-
- (-)-SamaderineY
- Ailanquassin B
- Samaderin Y
- Samaderine Y
- (-)-samaderine Y
- Q27134691
-
- Inchi: 1S/C20H26O7/c1-8-4-10(21)16(24)18(2)9(8)5-12-20-7-26-19(3,11(20)6-13(22)27-12)17(25)14(23)15(18)20/h4,9,11-12,14-17,23-25H,5-7H2,1-3H3/t9-,11-,12+,14+,15+,16+,17-,18-,19-,20+/m0/s1
- InChI Key: RIJRPXOHKGHZPR-SEAJDPHJSA-N
- SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@H]([C@@H]([C@]1(C)[C@@H]3CC(=O)O4)O)O)O)=O
Computed Properties
- Exact Mass: 378.168
- Monoisotopic Mass: 378.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 0
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113
- XLogP3: -0.106
Samaderine Y Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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